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Compound of Interest

Compound Name: GSK3494245

Cat. No.: B11932695 Get Quote

Disclaimer: No official Safety Data Sheet (SDS) or specific disposal protocol for GSK3494245
is publicly available. The following procedures are based on general best practices for handling

and disposing of novel, biologically active research compounds. Researchers, scientists, and

drug development professionals must consult their institution's Environmental Health & Safety

(EHS) department for guidance and to ensure full compliance with all local, state, and federal

regulations.

GSK3494245 is an investigational proteasome inhibitor developed for the treatment of visceral

leishmaniasis.[1] As a biologically active small molecule, all waste, including pure compound,

solutions, and contaminated labware, must be treated as hazardous chemical waste.

Pre-Disposal Safety and Handling
Before beginning any disposal process, ensure all appropriate personal protective equipment

(PPE) is worn, including safety goggles, a lab coat, and chemical-resistant gloves. All handling

of the solid compound or concentrated solutions should be performed in a certified chemical

fume hood to prevent inhalation of dust or aerosols.

Summary of Compound Information
The following table summarizes key logistical information for GSK3494245.
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Property Data Source

Synonyms GSK245, DDD01305143 [2]

Mechanism of Action
Kinetoplastid proteasome

inhibitor
[3]

Clinical Status

Phase I clinical trials

completed; development

discontinued

[1][2]

Physical Form Solid (assumed) N/A

Storage (Stock Solution)
-80°C for 6 months; -20°C for 1

month
N/A

Step-by-Step Disposal Protocol
The proper disposal of GSK3494245 requires careful segregation and handling to ensure the

safety of laboratory personnel and to protect the environment. The workflow below outlines the

critical steps for managing different forms of waste generated from research activities involving

this compound.

Step 1: Waste Identification and Segregation
Properly categorize all waste streams at the point of generation. Never mix incompatible waste

types.

Solid Waste: Includes expired or unused pure compound, contaminated gloves, weigh boats,

and other disposable labware.

Liquid Waste: Includes stock solutions, experimental solutions, and rinsate from cleaning

contaminated glassware.

Sharps Waste: Includes needles, syringes, and pipette tips used to handle GSK3494245
solutions.

Step 2: Waste Collection and Containment
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Solid Chemical Waste:

Collect in a dedicated, leak-proof container made of a compatible material (e.g., high-

density polyethylene).

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name: "GSK3494245."

Keep the container sealed when not in use.

Liquid Chemical Waste:

Collect in a dedicated, shatter-resistant, and leak-proof container (e.g., a plastic-coated

glass bottle).

Leave approximately 10% headspace to allow for expansion.

Label the container as "Hazardous Waste" with the name "GSK3494245" and list all

solvent components and their approximate concentrations.

DO NOT dispose of liquid waste containing GSK3494245 down the drain.

Chemically Contaminated Sharps:

Dispose of all sharps immediately into a designated, puncture-resistant sharps container

labeled for chemically contaminated sharps.[4]

Do not place non-sharp items like gloves or wrappers into the sharps container.[4]

Step 3: Storage and Disposal
Temporary Storage: Store all waste containers in a designated satellite accumulation area

within the laboratory. This area should be clearly marked, away from general lab traffic, and

ideally within secondary containment.[5]

Contact EHS: Once a waste container is nearly full (e.g., 90% capacity), or if waste has been

accumulated for a period approaching your institution's limit (often six months), contact your

institution's EHS department to schedule a pickup.[4][6]
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Documentation: Complete any required hazardous waste pickup forms or tags as instructed

by your EHS office.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of waste

contaminated with GSK3494245.

Waste Generation Point
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Step 2: Collect & Contain

Step 3: Final Disposal
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Click to download full resolution via product page

Caption: Logical workflow for GSK3494245 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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